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Compound of Interest

Compound Name: Non-3-yn-1-ol

Cat. No.: B1266180

This technical guide provides a comprehensive overview of Non-3-yn-1-ol, including its
chemical identity, physicochemical properties, and general experimental procedures. This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Chemical Identity and Nomenclature

The nomenclature of a chemical compound is critical for unambiguous identification in research
and development. The standard naming convention is governed by the International Union of
Pure and Applied Chemistry (IUPAC).

The IUPAC name for the compound is non-3-yn-1-ol.[1][2] This name is derived from its nine-
carbon chain (nonane), the presence of a carbon-carbon triple bond starting at the third carbon
(3-yn), and a primary alcohol functional group at the first carbon (-1-ol).

A variety of synonyms and identifiers are also used for this compound in chemical literature and
databases. These are essential to recognize when conducting literature searches and sourcing
materials.

Table 1: Synonyms and Identifiers for Non-3-yn-1-ol
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Type Identifier
3-Nonyn-1-ol[1], (2-

Synonyms Hydroxyethyl)pentylacetylene[3], 1-hydroxy-3-
nonin[1], 3-Nonynol, 3-Nonyne-1-ol

CAS Number 31333-13-8[1][2]

Molecular Formula

CoH160[1][2]

InChl=1S/C9H160/c1-2-3-4-5-6-7-8-9-

InChl

10/h10H,2-5,8-9H2, 1H3[1][2]
InChiKey TZZVRLFUTNYDEG-UHFFFAOYSA-N[1][2]
SMILES CCCCCCH#CCCO[1]

Physicochemical Properties

Quantitative data regarding the physical and chemical properties of Non-3-yn-1-ol are crucial

for its application in experimental settings, particularly for reaction setup, purification, and

storage.

Table 2: Physicochemical Data for Non-3-yn-1-ol

Property Value Source
Molecular Weight 140.22 g/mol [1]
Boiling Point 111-112 °C at 20 mm Hg [4]
Density 0.888 g/mL at 25 °C [4]
Refractive Index n20/D 1.457 [4]
Flash Point 201 °F [4]
Melting Point -16°C (estimate) [4]
pKa 14.37 £ 0.10 [4]
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Experimental Protocols

While specific, detailed experimental protocols for the synthesis and purification of Non-3-yn-1-
ol are not readily available in the searched literature, general methodologies for the synthesis
of acetylenic alcohols and their purification are well-established in organic chemistry.

3.1. General Synthesis Approach

A common strategy for the synthesis of acetylenic alcohols like Non-3-yn-1-ol involves the
alkylation of a smaller terminal alkyne. A plausible synthetic route is the reaction of the lithium
salt of a terminal alkyne with an appropriate epoxide or haloalkane. For instance, 1-hexyne
could be deprotonated with a strong base like n-butyllithium to form lithium hexynilide. This
nucleophile can then react with ethylene oxide to yield Non-3-yn-1-ol after an acidic workup.

3.2. Purification Methods

Purification of Non-3-yn-1-ol would typically involve one or more of the following standard
laboratory techniques:

« Distillation: Given its boiling point, distillation under reduced pressure is a suitable method for
purifying Non-3-yn-1-ol from non-volatile impurities or solvents with significantly different
boiling points.[5] This technique is particularly useful for liquids that may decompose at their
atmospheric boiling point.[5]

o Chromatography: Column chromatography is a versatile technique for separating organic
compounds.[4] For Non-3-yn-1-ol, normal-phase chromatography using a silica gel
stationary phase and a mobile phase consisting of a mixture of non-polar and polar solvents
(e.g., hexane and ethyl acetate) would be effective for separating it from impurities with
different polarities.

Logical Relationships and Workflows

As Non-3-yn-1-ol is a relatively simple organic molecule, it is not typically involved in complex
biological signaling pathways. However, its chemical classification provides a logical framework
for understanding its reactivity and potential applications. The following diagram illustrates the
chemical classification of Non-3-yn-1-ol based on its functional groups.
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Caption: Chemical classification of Non-3-yn-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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